Cas no 2228109-43-9 (2-amino-3-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid)

• Product Name: 2-amino-3-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid
• CAS No: 2228109-43-9
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6167272
• PubChem ID: 165761120
• Update Time: 2025-05-20

2-amino-3-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid
• EN300-1742891
• 2-amino-3-[2-(dimethylamino)pyridin-3-yl]-3-methylbutanoic acid
• 2228109-43-9

• Inchi： 1S/C12H19N3O2/c1-12(2,9(13)11(16)17)8-6-5-7-14-10(8)15(3)4/h5-7,9H,13H2,1-4H3,(H,16,17)
• InChI Key： NHNYSIWGNCQNRY-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1=CC=CN=C1N(C)C)N)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-amino-3-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid

Introduction to 2-Amino-3-(2-(Dimethylamino)pyridin-3-yl)-3-methylbutanoic Acid (CAS No. 2228109-43-9)

2-Amino-3-(2-(dimethylamino)pyridin-3-yl)-3-methylbutanoic acid (CAS No. 2228109-43-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by the presence of a dimethylamino group and a pyridine ring, which confer it with distinct chemical and biological properties.

The molecular structure of 2-amino-3-(2-(dimethylamino)pyridin-3-yl)-3-methylbutanoic acid is particularly noteworthy. The compound consists of a central amino acid backbone with a substituted pyridine ring and a dimethylamino group. The presence of these functional groups suggests that the compound may exhibit strong interactions with various biological targets, such as enzymes, receptors, and ion channels. This makes it a promising candidate for drug development in several therapeutic areas.

Recent studies have explored the pharmacological properties of 2-amino-3-(2-(dimethylamino)pyridin-3-yl)-3-methylbutanoic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, preliminary in vitro assays have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways. This inhibition could have implications for the treatment of diseases such as cancer, where aberrant kinase activity is often observed.

In addition to its enzymatic inhibition properties, 2-amino-3-(2-(dimethylamino)pyridin-3-yl)-3-methylbutanoic acid has also been investigated for its effects on neurotransmitter systems. The dimethylamino group and the pyridine ring are known to interact with receptors in the central nervous system (CNS), suggesting that this compound may have neuroprotective or neuropharmacological effects. Preclinical studies have indicated that it can modulate the release and reuptake of neurotransmitters such as dopamine and serotonin, which are crucial for mood regulation and cognitive function.

The structural versatility of 2-amino-3-(2-(dimethylamino)pyridin-3-yl)-3-methylbutanoic acid also makes it an attractive candidate for chemical modification and optimization. Researchers have synthesized various derivatives of this compound to enhance its pharmacological properties, such as improving solubility, bioavailability, and reducing potential side effects. These efforts have led to the development of more potent and selective analogs that show promise in preclinical models of various diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-3-(2-(dimethylamino)pyridin-3-yl)-3-methylbutanoic acid in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigation.

In conclusion, 2-amino-3-(2-(dimethylamino)pyridin-3-yl)-3-methylbutanoic acid (CAS No. 2228109-43-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its pharmacological properties, make it a valuable candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, contributing to advancements in the treatment of various diseases.